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Compound Name: 2-Methylpropyl-2-D1 alcohol

CAS No.: 20440-13-5

Cat. No.: B3044117

Get Quote

Introduction
2-Methylpropyl-2-D1 alcohol, also known as isobutanol-2-d1, is a deuterated isotopologue of

2-methyl-1-propanol (isobutanol). In this molecule, the hydrogen atom at the second carbon

position is replaced by its heavier, stable isotope, deuterium (D). This seemingly subtle

structural modification imparts significant changes to the molecule's properties, making it an

invaluable tool for researchers, particularly in the fields of mechanistic chemistry, metabolic

pathway analysis, and pharmaceutical development. The increased mass of deuterium leads to

a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, which

is the origin of the kinetic isotope effect (KIE)[1][2][3]. This guide provides a comprehensive

overview of the chemical properties, synthesis, and critical applications of 2-Methylpropyl-2-
D1 alcohol for professionals in scientific research and drug discovery.

Physicochemical and Spectroscopic Properties
The substitution of a single protium atom with deuterium results in measurable differences in

the physical and spectroscopic properties of the molecule. While macroscopic properties like
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boiling and melting points show minimal deviation from the parent compound, spectroscopic

signatures are profoundly altered, providing a direct means of analysis and characterization.

Physicochemical Data
The physical properties of 2-Methylpropyl-2-D1 alcohol are very similar to those of its non-

deuterated counterpart, isobutanol. The primary difference is a slight increase in molar mass

and density due to the presence of the heavier deuterium isotope.[4][5]

Property
Value (2-Methylpropyl-2-D1
Alcohol)

Value (Isobutanol)

IUPAC Name
2-deuterio-2-methylpropan-1-

ol[4]
2-Methyl-1-propanol[6]

Molecular Formula C₄H₉DO C₄H₁₀O[6]

Molar Mass 75.13 g/mol [4][5] 74.12 g/mol

Appearance Colorless liquid Colorless liquid[7]

Boiling Point ~108 °C 108 °C[8]

Melting Point ~-108 °C -108 °C[8]

Density Slightly > 0.803 g/mL 0.803 g/mL at 25 °C[8]

Refractive Index ~1.396 n20/D 1.396[8]

Water Solubility ~70-85 g/L 70 g/L at 20°C[7]

Spectroscopic Profile: A Definitive Signature
Spectroscopy provides the most definitive evidence for the successful deuteration and isotopic

purity of 2-Methylpropyl-2-D1 alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The most telling feature is the absence of the proton signal at the C2 position.

The signals of adjacent protons will also exhibit simplified splitting patterns. For instance,
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the doublet corresponding to the -CH₂OH protons in isobutanol would collapse into a

singlet, as it is no longer coupled to a proton at C2.

¹³C NMR: The signal for the C2 carbon will be observed as a triplet due to coupling with

the deuterium atom (spin I=1).

²H NMR (Deuterium NMR): A distinct signal will be present, confirming the location and

presence of the deuterium label.

Infrared (IR) Spectroscopy: The C-D bond has a lower vibrational frequency than a C-H

bond. This results in a characteristic C-D stretching peak appearing in the range of 2100-

2200 cm⁻¹, a region that is typically clear of other strong absorptions. This is a significant

shift from the C-H stretching vibrations observed between 2850-3000 cm⁻¹.

Mass Spectrometry (MS): The molecular ion peak for 2-Methylpropyl-2-D1 alcohol will

appear at m/z = 75, one mass unit higher than that of isobutanol (m/z = 74)[4].

Fragmentation patterns may also be altered, as the stronger C-D bond is less likely to cleave

than a C-H bond during ionization.

Synthesis and Purification
The targeted synthesis of 2-Methylpropyl-2-D1 alcohol requires a regioselective method to

introduce the deuterium atom at the C2 position. A common and effective laboratory-scale

approach is the reduction of a corresponding carbonyl compound with a deuterated reducing

agent.

Synthetic Protocol: Reduction of Isobutyraldehyde
A reliable method for preparing 2-Methylpropyl-2-D1 alcohol is the reduction of

isobutyraldehyde (2-methylpropanal) using a deuterated hydride reagent such as sodium

borodeuteride (NaBD₄) or lithium aluminum deuteride (LiAlD₄).

Step-by-Step Methodology:

Reaction Setup: A solution of isobutyraldehyde in a suitable anhydrous solvent (e.g., ethanol

or THF) is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon) and cooled in an ice bath.
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Reagent Addition: Sodium borodeuteride is added portion-wise to the stirred solution. The

molar ratio is typically kept close to stoichiometric, with a slight excess of the reducing agent.

Reaction: The reaction mixture is stirred at 0 °C for a specified period and then allowed to

warm to room temperature to ensure complete conversion.

Quenching: The reaction is carefully quenched by the slow addition of water or a dilute acid

to decompose any unreacted reducing agent.

Extraction: The product is extracted from the aqueous layer using an organic solvent like

diethyl ether. The organic layers are combined.

Purification: The combined organic extracts are washed, dried over an anhydrous salt (e.g.,

MgSO₄), filtered, and the solvent is removed by rotary evaporation. The resulting crude

alcohol can be further purified by distillation.
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Synthesis Workflow

Isobutyraldehyde in Anhydrous Solvent

Add Sodium Borodeuteride (NaBD4) at 0°C

Step 1

Reaction Stirring (0°C to RT)

Step 2

Quench with H2O

Step 3

Solvent Extraction (e.g., Diethyl Ether)

Step 4

Purification (Distillation)

Step 5

Final Product:
2-Methylpropyl-2-D1 Alcohol

Step 6

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methylpropyl-2-D1 alcohol.
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Chemical Reactivity and the Kinetic Isotope Effect
(KIE)
The chemical reactivity of 2-Methylpropyl-2-D1 alcohol is fundamentally similar to that of

isobutanol, as it is governed by the primary alcohol functional group. It undergoes typical

alcohol reactions such as oxidation, dehydration, and esterification. However, the critical

difference lies in the rate at which certain reactions occur.

Understanding the Kinetic Isotope Effect (KIE)
The KIE is a phenomenon where molecules containing heavier isotopes react at different rates

than their non-substituted counterparts[2][3]. This effect arises from the difference in zero-point

vibrational energy between a C-H and a C-D bond. The C-D bond is stronger and has a lower

zero-point energy, meaning more energy is required to break it.

If the C-D bond at the C2 position is broken during the rate-determining step of a reaction, the

reaction will proceed more slowly than the same reaction with isobutanol. This is known as a

primary KIE and is a powerful tool for elucidating reaction mechanisms.[1] A significant kH/kD

ratio (the rate constant of the hydrogen-containing reactant divided by that of the deuterium-

containing reactant) provides strong evidence that the C-H bond is cleaved in the rate-limiting

step.

Reaction Coordinate Diagram

Potential
Energy

Reaction Coordinate

Reactant (C-H)

TS‡ (C-H) ΔG‡(H)
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Click to download full resolution via product page

Caption: Energy profile illustrating the Kinetic Isotope Effect (KIE).

Applications in Research and Drug Development
The unique properties of 2-Methylpropyl-2-D1 alcohol make it a valuable tool in several

scientific domains.

Mechanistic Elucidation
As described above, the primary application is in the study of reaction mechanisms. By

comparing the reaction rates of deuterated and non-deuterated isobutanol, chemists can

determine whether the C-H bond at the C2 position is involved in the rate-determining step.

This has been fundamental in understanding various organic reactions, including oxidation and

elimination processes.[1]

Isotopic Labeling and Metabolic Studies
Deuterated compounds serve as excellent tracers in metabolic studies. 2-Methylpropyl-2-D1
alcohol can be incorporated into larger molecules and its journey through biological systems

can be tracked using techniques like mass spectrometry or NMR. This allows researchers to

map metabolic pathways and understand how substances are processed in vivo.

Drug Development: The "Deuterium Effect"
In pharmaceutical sciences, selectively replacing hydrogen with deuterium at a site of

metabolic attack can significantly alter a drug's pharmacokinetic profile.[9] This strategy, often

termed the "deuterium effect," leverages the KIE to slow down the rate of drug metabolism.

Potential benefits include:

Increased Half-Life: A slower metabolism can lead to a longer drug half-life, potentially

reducing the required dosing frequency.[9]

Reduced Toxic Metabolites: If a metabolic pathway leads to the formation of toxic

byproducts, slowing this process can improve the drug's safety profile.
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Improved Bioavailability: By protecting the drug from first-pass metabolism, a greater

concentration of the active compound may reach systemic circulation.

The first deuterated drug, deutetrabenazine, was approved by the FDA in 2017, validating this

approach in modern drug design.[9]

Safety and Handling
2-Methylpropyl-2-D1 alcohol shares the same safety hazards as isobutanol. It is a flammable

liquid and should be handled with appropriate precautions.[5][10][11]

Handling: Use in a well-ventilated area, preferably a fume hood. Keep away from ignition

sources such as open flames, sparks, and hot surfaces.[10][11][12] Ground and bond

containers during transfer to prevent static discharge.[10][12]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves (e.g.,

Neoprene, Butyl Rubber), and a lab coat.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[8]

In case of contact: In case of eye contact, rinse immediately with plenty of water.[8] If on

skin, wash with soap and water.

Conclusion
2-Methylpropyl-2-D1 alcohol is more than just a heavy version of a common solvent. It is a

sophisticated chemical probe that provides deep insights into reaction mechanisms and

biological processes. Its strategic application, particularly in leveraging the kinetic isotope

effect, has advanced our understanding of chemical reactivity and opened new avenues in drug

development to create safer and more effective medicines. For researchers and drug

development professionals, a thorough understanding of the principles and properties outlined

in this guide is essential for harnessing the full potential of this unique molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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